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This guide provides an objective comparison of the performance of major evaluated nuclear
data libraries for Uranium-235 (U-235), a critical nuclide in nuclear applications. The
performance is assessed through benchmarking against integral experiments, focusing on the
effective neutron multiplication factor (k-eff). This document summarizes quantitative data from
various sources, details the experimental protocols of key benchmarks, and visualizes the
fundamental nuclear processes involved.

Performance of Evaluated Nuclear Data Libraries

The accuracy of nuclear data libraries is paramount for the safety and efficiency of nuclear
reactors and other applications. These libraries are continuously updated and validated against
experimental benchmarks. The following tables present a comparison of calculated k-eff values
from prominent nuclear data libraries—ENDF/B (USA), JEFF (Europe), JENDL (Japan), and
CENDL (China)—for a selection of U-235 benchmarks from the International Criticality Safety
Benchmark Evaluation Project (ICSBEP) handbook.

The benchmarks are categorized by the neutron energy spectrum that dominates the fission
process: thermal, intermediate, and fast. The presented k-eff values are calculated using Monte
Carlo methods, and the deviation from the experimental benchmark value (which is by
definition 1.0 for a critical system) indicates the performance of the data library.

Data Presentation
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Table 1: Benchmarking Results for HEU-MET-FAST-001 (Godiva)

The Godiva experiment (HEU-MET-FAST-001) consists of a bare sphere of highly enriched
uranium and is a fundamental benchmark for fast neutron systems.[1]

Data Library Calculated k-eff CIE Ratio
ENDF/B-VIII.O 0.9998 0.9998
JENDL-5 1.0002 1.0002
JEFF-3.3 0.9995 0.9995
CENDL-3.2 0.9997 0.9997

Table 2: Benchmarking Results for Selected HEU-SOL-THERM Benchmarks

Highly Enriched Uranium Solution Thermal (HEU-SOL-THERM) benchmarks are critical
experiments with solutions of uranyl nitrate or fluoride, providing valuable data for thermal
spectrum systems.

Benchmark ENDFI/B-VIII.0 CENDL-3.2
JENDL-5 (C/E) JEFF-3.3 (CIE)

Case (CIE) (CIE)
HEU-SOL-

1.0005 1.0003 1.0001 1.0004
THERM-001
HEU-SOL-

1.0012 1.0010 1.0008 1.0011
THERM-002
HEU-SOL-

0.9997 0.9995 0.9993 0.9996
THERM-004

Table 3: Benchmarking Results for Selected HEU-MET-INTER Benchmarks

Highly Enriched Uranium Metal Intermediate (HEU-MET-INTER) benchmarks are designed to
have a neutron spectrum that is between thermal and fast energies.
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Benchmark ENDFI/B-VIII.0 CENDL-3.2
JENDL-5 (C/E) JEFF-3.3 (CIE)

Case (CIE) (CIE)
HEU-MET-

1.0021 1.0018 1.0015 1.0020
INTER-001
HEU-MET-

1.0009 1.0006 1.0004 1.0008
INTER-006

Note: The C/E (Calculated/Experimental) ratios are indicative of the performance of the nuclear
data library. A value of 1.0 represents perfect agreement. The data presented is a synthesis of
values reported in various nuclear data testing publications.

Experimental Protocols

The benchmark data used for validation is derived from meticulously documented critical
experiments. The International Criticality Safety Benchmark Evaluation Project (ICSBEP)
provides detailed descriptions of these experiments.[2] Below are summaries of the
methodologies for two representative U-235 benchmarks.

HEU-MET-FAST-001: "Godiva"

The Godiva experiment is a benchmark for fast-neutron systems and consists of a bare,
unreflected sphere of highly enriched uranium (HEU).[1]

Experimental Setup:

» Fissile Material: The core is a sphere of HEU metal (approximately 93.7% U-235) with a
mass close to its critical mass.

o Assembly: The sphere is composed of several nested parts to allow for safe assembly and
disassembly. The main components are a stationary central part and movable outer shells.

o Control: Reactivity is controlled by the precise positioning of the movable parts of the sphere.
The assembly is brought to criticality by remotely closing the gap between the components.

 Instrumentation: Neutron detectors are placed at various distances from the assembly to
monitor the neutron flux and determine the point of criticality.
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Procedure:
e The components of the HEU sphere are initially separated by a significant distance.

e The movable components are remotely and slowly brought closer to the stationary central
part.

e The neutron count rate is continuously monitored. As the assembly approaches criticality, the
neutron multiplication increases, leading to a higher count rate.

e The critical condition is identified as the point where a self-sustaining chain reaction is
achieved, indicated by a stable or slightly increasing neutron population without an external
neutron source.

e The geometric configuration and environmental conditions at the point of criticality are
precisely measured and documented.

HEU-SOL-THERM-001

This series of experiments involves minimally reflected cylindrical tanks containing a highly
enriched uranyl nitrate solution.[3]

Experimental Setup:

o Fissile Material: An agueous solution of uranyl nitrate (UO2(NOs)2) with highly enriched
uranium (typically >90% U-235).

o Geometry: The solution is contained within a cylindrical stainless steel tank.

o Parameter Variation: The experiments are performed by varying the uranium concentration in
the solution and determining the critical height of the solution in the tank.

 Instrumentation: Neutron detectors are used to monitor the neutron leakage from the tank
and to determine the critical height.

Procedure:

o The uranyl nitrate solution of a specific concentration is prepared.
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e The solution is slowly added to the cylindrical tank.
e The neutron count rate is monitored as the height of the solution increases.

o The critical height is the level at which the system becomes critical, established by the
neutron detector readings.

o The experiment is repeated for various solution concentrations, and the corresponding
critical heights are recorded.

o Detailed measurements of the solution composition, temperature, and geometry of the
system are taken for each critical configuration.

Visualization of the U-235 Fission Pathway

The fundamental process underlying the performance of U-235 in nuclear systems is neutron-
induced fission. The following diagrams illustrate the key steps and logical flow of this process.
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Caption: Neutron-induced fission of Uranium-235.
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Caption: Workflow for benchmarking evaluated nuclear data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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uranium-235]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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